Cas no 2228548-15-8 (methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate)

Methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate is a fluorinated pyrazole derivative with a trifluoroethanol substituent, offering unique reactivity and structural features for synthetic applications. The presence of both a carboxylate ester and a hydroxyl group enhances its versatility as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. Its well-defined molecular structure allows for precise functionalization, enabling the development of targeted derivatives. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships due to its balanced polarity and steric properties.
methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate structure
2228548-15-8 structure
Product Name:methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate
CAS No:2228548-15-8
MF:C8H9F3N2O3
MW:238.163872480392
CID:5978487
PubChem ID:165974452
Update Time:2025-05-23

methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate
    • 2228548-15-8
    • EN300-1955760
    • Inchi: 1S/C8H9F3N2O3/c1-13-3-4(6(14)8(9,10)11)5(12-13)7(15)16-2/h3,6,14H,1-2H3
    • InChI Key: YRKNDFCBJJGDNV-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CN(C)N=C1C(=O)OC)O)(F)F

Computed Properties

  • Exact Mass: 238.05652664g/mol
  • Monoisotopic Mass: 238.05652664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 64.4Ų

methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate Pricemore >>

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methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate Related Literature

Additional information on methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate

Methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate (CAS No. 2228548-15-8): A Comprehensive Overview

Methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate, identified by its CAS number 2228548-15-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a trifluoroalkyl group and a hydroxyethyl side chain, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of this compound have been the focus of several recent studies, highlighting its potential in drug discovery and development. Pyrazole derivatives are known for their role as intermediates in the synthesis of various pharmacologically active agents. The specific modifications present in methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds with enhanced metabolic stability and improved bioavailability. The incorporation of a trifluoroalkyl group into the pyrazole core has been shown to increase lipophilicity and metabolic resistance, making such compounds more suitable for oral administration. Additionally, the presence of a hydroxyethyl side chain can influence the compound's solubility and interaction with biological targets.

The pharmacological properties of methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate have been investigated in several preclinical studies. These studies suggest that the compound exhibits potential activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The trifluoroalkyl group is known to enhance binding affinity by increasing electronic density and lipophilicity, while the hydroxyethyl side chain may contribute to selective interactions with specific binding sites.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The pyrazole scaffold is highly versatile and can be further modified to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have been exploring various synthetic strategies to modify the structure of methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate, aiming to improve its efficacy and reduce potential side effects.

The use of computational methods has also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate interacts with biological targets at the molecular level. These studies have provided valuable insights into the compound's binding mode and have guided the design of more potent derivatives.

In conclusion, methyl 1-methyl-4-(2,2,2-trifluoro-1-hydroxyethyl)-1H-pyrazole-3-carboxylate (CAS No. 2228548-15-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.

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